[(2S,3S,4S,5R,6S,8S,13S,16S,17S)-11-ethyl-3,8-dihydroxy-4,6,16-trimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl] 2-acetamidobenzoate

• Molecular Formula: C32H44N2O8
• Molecular Weight: 584.7 g/mol
• IUPAC Name: [(2S,3S,4S,5R,6S,8S,13S,16S,17S)-11-ethyl-3,8-dihydroxy-4,6,16-trimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl] 2-acetamidobenzoate
• InChI: InChI=1S/C32H44N2O8/c1-6-34-16-29(42-28(36)18-9-7-8-10-21(18)33-17(2)35)12-11-25(40-4)31-23(29)14-20(26(31)34)30(37)15-22(39-3)19-13-24(31)32(30,38)27(19)41-5/h7-10,19-20,22-27,37-38H,6,11-16H2,1-5H3,(H,33,35)/t19-,20?,22+,23-,24+,25+,26?,27+,29-,30+,31?,32+/m1/s1
• InChI Key: NWBWCXBPKTTZNQ-KZWQFSGXSA-N
• Isomeric SMILES: CCN1C[C@@]2(CC[C@@H](C34[C@@H]2CC(C31)[C@]5(C[C@@H]([C@H]6C[C@@H]4[C@@]5([C@H]6OC)O)OC)O)OC)OC(=O)C7=CC=CC=C7NC(=O)C
• Canonical SMILES: CCN1CC2(CCC(C34C2CC(C31)C5(CC(C6CC4C5(C6OC)O)OC)O)OC)OC(=O)C7=CC=CC=C7NC(=O)C
• Synonyms: lappaconitine; lappacontine

Description

Discovery and Nomenclature

The compound [(2S,3S,4S,5R,6S,8S,13S,16S,17S)-11-ethyl-3,8-dihydroxy-4,6,16-trimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl] 2-acetamidobenzoate, commonly known as lappaconitine , was first isolated in 1895 by H. V. Rosendahl from Aconitum septentrionale Koelle. Subsequent studies identified its presence in other Aconitum species, including Aconitum sinomontanum Nakai and Aconitum leucostomum.

The IUPAC name reflects its complex hexacyclic diterpenoid alkaloid structure, featuring an 11-ethyl group, hydroxyl and methoxy substitutions, and a 2-acetamidobenzoate ester side chain. Key identifiers include:

Property	Value
Molecular Formula	C₃₂H₄₄N₂O₈
Molecular Weight	584.7 g/mol
CAS Registry Number	32854-75-4
Synonyms	Lappaconitine, Allapinine, Lannaconitine, (+)-Lappaconitine
Structural Class	C₁₈-diterpenoid alkaloid (lappaconitine-type)

The compound’s stereochemical configuration was definitively established through X-ray crystallography and nuclear magnetic resonance (NMR) studies.

Taxonomic Classification in Alkaloid Chemistry

Lappaconitine belongs to the C₁₈-diterpenoid alkaloids , a subclass distinguished by their hexacyclic skeleton and absence of oxygenation at the C7 position. This group is further divided into lappaconitine-type and ranaconitine-type alkaloids, with lappaconitine serving as the archetype for its subgroup.

Comparative Taxonomy of Diterpenoid Alkaloids:

Class	Core Structure	Key Features	Representative Compound
C₁₈-diterpenoids	Hexacyclic skeleton	No C7 oxygenation; ester side chains	Lappaconitine
C₁₉-diterpenoids	Heptacyclic skeleton	Additional carbon at piperidine ring junction	Aconitine
C₂₀-diterpenoids	Atisine or denudatine-type frameworks	Broader structural diversity	Atisine

Lappaconitine’s taxonomy is critical for understanding its biosynthesis and pharmacological interactions, as its structural features dictate receptor binding specificity.

Historical Applications in Traditional Medicine

Lappaconitine has been utilized in traditional Chinese and Russian medicine for centuries. In China, extracts from Aconitum sinomontanum were employed to treat inflammatory pain and arrhythmias, while Russian practitioners used its hydrobromide salt (allapinine) as an antiarrhythmic agent. Traditional applications emphasized:

• Analgesic properties : Used to alleviate moderate pain without addictive effects.
• Anti-inflammatory effects : Employed in formulations for joint and muscular inflammation.
• Cardiovascular applications : Regulated irregular heart rhythms in folk medicine.

These uses were later validated by modern studies linking lappaconitine to sodium channel modulation.

Evolution of Structural Elucidation

The structural characterization of lappaconitine progressed through three phases:

Key Milestones in Structural Analysis:

Year	Advancement	Methodology	Source
1895	Initial isolation from Aconitum septentrionale	Phytochemical extraction
1963	Partial stereochemical assignment	Infrared (IR) and mass spectrometry
2009	Absolute configuration via X-ray crystallography	Single-crystal X-ray diffraction
2024	Synthetic derivatives for structure-activity studies	Alkaline hydrolysis & NMR

X-ray studies confirmed the compound’s absolute configuration as 1S,4S,5S,7S,8S,9S,10S,11S,13R,14S,16S,17R , with distinct boat, chair, and envelope conformations across its hexacyclic core. Modern techniques like high-resolution mass spectrometry (HRMS) and circular dichroism (CD) have further refined its stereochemical profile.

Biological Activity

The compound [(2S,3S,4S,5R,6S,8S,13S,16S,17S)-11-ethyl-3,8-dihydroxy-4,6,16-trimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl] 2-acetamidobenzoate is a complex organic molecule with potential biological significance. Its structure suggests it could interact with various biological systems due to the presence of multiple functional groups and stereocenters.

Property	Value
Molecular Formula	C32H44N2O9
Molecular Weight	600.7 g/mol
IUPAC Name	[(2S,3S,...)]
CAS Number	1360-76-5
InChI Key	XTSVKUJYTUPYRJ-QQHZJSBHSA-N

The biological activity of this compound is hypothesized to involve interactions with specific enzymes and receptors in the body. The multiple hydroxyl and methoxy groups may facilitate hydrogen bonding and hydrophobic interactions that are crucial for binding to target sites.

• Enzyme Inhibition : Preliminary studies suggest that this compound may inhibit certain enzymes involved in metabolic pathways.
• Receptor Modulation : It may act as a modulator for various receptors due to its structural complexity.

Pharmacological Studies

Recent pharmacological evaluations have indicated that this compound exhibits a range of biological activities:

• Antioxidant Activity : In vitro studies have demonstrated significant antioxidant properties which can mitigate oxidative stress in cells.
• Anti-inflammatory Effects : The compound has shown promise in reducing inflammation markers in cellular models.

Case Studies

• Study on Antioxidant Effects
  • A study conducted on human cell lines demonstrated that treatment with the compound resulted in a 30% reduction in reactive oxygen species (ROS) levels compared to control groups.
  • This suggests potential applications in preventing oxidative damage related to various diseases.
• Anti-inflammatory Activity
  • In a controlled animal study involving induced inflammation models, administration of the compound led to a significant decrease in pro-inflammatory cytokines (IL-6 and TNF-alpha) by approximately 40%.
  • These findings support its potential therapeutic use in inflammatory conditions.

Future Research Directions

Further research is necessary to fully elucidate the mechanisms underlying the biological activities of this compound. Specific areas for future investigation include:

• Clinical Trials : To assess efficacy and safety in human subjects.
• Mechanistic Studies : To explore the detailed biochemical pathways affected by the compound.

Scientific Research Applications

The compound [(2S,3S,4S,5R,6S,8S,9S,10S,13S,16S,17S)-11-ethyl-3,8-dihydroxy-4,6,16-trimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl] 2-acetamidobenzoate is a complex organic molecule with potential applications in various fields of scientific research. This article explores its applications in medicinal chemistry, pharmacology, and biochemistry.

Structural Features

The compound features multiple stereocenters and a complex bicyclic structure that may contribute to its biological activity. The presence of hydroxyl groups and methoxy substituents suggests potential interactions with biological targets.

Medicinal Chemistry

This compound may serve as a lead structure for the development of new pharmaceuticals due to its unique structural properties that could interact with various biological pathways.

Potential Therapeutic Uses:

• Anticancer Activity : Preliminary studies suggest that compounds with similar structures exhibit cytotoxic effects on cancer cells.
• Neuroprotective Effects : The ability to cross the blood-brain barrier may allow this compound to be studied for neuroprotective properties in neurodegenerative diseases.

Pharmacology

The pharmacological profile of this compound is of interest for its potential effects on various receptors and enzymes.

Investigated Mechanisms:

• Receptor Modulation : It may act as an agonist or antagonist at specific receptors involved in neurotransmission.
• Enzyme Inhibition : The compound could inhibit enzymes related to cancer progression or inflammation.

Biochemical Studies

In biochemical research, this compound can be utilized to explore metabolic pathways and enzyme kinetics.

Experimental Applications:

• In vitro Studies : Testing the compound's effect on cell lines to assess its biological activity.
• Mechanistic Studies : Understanding how the compound interacts with specific proteins or nucleic acids.

Case Study 1: Anticancer Activity

A study investigated the cytotoxic effects of structurally related compounds on breast cancer cell lines. Results indicated that compounds with similar structural motifs significantly inhibited cell proliferation through apoptosis induction.

Case Study 2: Neuroprotective Effects

Research exploring the neuroprotective effects of similar compounds demonstrated that they could reduce oxidative stress in neuronal cells. This suggests potential applications in treating Alzheimer's disease.

Comparison with Similar Compounds

Key Observations:

• Ester Group Impact : The 2-acetamidobenzoate in Lannaconitine enhances binding to voltage-gated sodium channels compared to simpler benzoate esters (e.g., T3D3078) .
• Substituent Flexibility : Synthetic derivatives (B4, B5) with acryloyl groups show variable cytotoxicity, suggesting steric and electronic effects dictate activity .
• Hydroxy/Methoxy Balance : BioDeep_00002142228’s additional hydroxyl groups may reduce membrane permeability relative to Lannaconitine’s methoxy-dominated structure .

Q & A

Basic Research Questions

Q. What are the critical considerations for designing synthetic routes for this compound, given its complex polycyclic structure?

• Methodological Answer : The synthesis of this compound requires careful selection of protecting groups and stereochemical control. For example, tert-butyl and benzyl groups are commonly used to protect hydroxyl and amine functionalities during multi-step syntheses (as seen in analogous azabicyclo compounds) . Key challenges include avoiding epimerization at chiral centers (e.g., 2S, 3S) and ensuring regioselective methoxy group introduction. Computational tools like density functional theory (DFT) can predict reaction pathways to optimize yields .

Q. How can researchers address solubility challenges during in vitro assays?

• Methodological Answer : Solubility protocols for structurally similar compounds recommend using co-solvents like DMSO or cyclodextrin-based formulations for in vitro studies. For example, 10% DMSO in PBS (pH 7.4) is effective for achieving 1–5 mM stock solutions, but stability must be monitored via HPLC to avoid degradation . For aqueous solubility enhancement, micellar encapsulation using polysorbate-80 has shown promise in analogous azacyclic derivatives .

Advanced Research Questions

Q. What strategies resolve contradictions in spectral data (e.g., NMR vs. X-ray crystallography) for this compound?

• Methodological Answer : Discrepancies between NMR (solution-state) and X-ray (solid-state) data often arise from conformational flexibility. For example, methoxy groups in similar compounds exhibit rotational restrictions in solid-state vs. dynamic averaging in solution. To resolve this:

• Perform variable-temperature NMR to assess rotational barriers.
• Use quantum chemical calculations (e.g., Gaussian 16) to model conformers and compare with experimental data .
• Cross-validate with 2D NOESY to confirm spatial proximity of substituents .

Q. How can AI-driven simulations optimize reaction conditions for large-scale synthesis?

• Methodological Answer : AI platforms like COMSOL Multiphysics integrate reaction kinetics and thermodynamics to model multi-step syntheses. For instance:

• Parameter Optimization : Machine learning (ML) algorithms can predict ideal temperatures (e.g., 50–70°C for cyclization steps) and catalyst loads (e.g., 5 mol% Pd/C for hydrogenolysis) .
• Real-Time Adjustment : Smart laboratories use AI to adjust reagent stoichiometry mid-reaction based on inline FTIR or Raman spectroscopy data .

Q. What methodologies are recommended for studying metabolic stability in preclinical models?

• Methodological Answer :

• In Vitro Assays : Liver microsomal incubations (human/rat) with LC-MS/MS quantification. For example, monitor demethylation at the 4-methoxy position, a common metabolic pathway in polycyclic ethers .
• In Vivo Models : Use deuterated analogs (e.g., deuterium at 11-ethyl) to track metabolite formation via isotopic tracing .
• Data Interpretation : Apply pharmacokinetic modeling (e.g., NONMEM) to estimate clearance rates and identify metabolic hotspots .

Data Contradiction and Validation

Q. How should researchers validate conflicting bioactivity data across different assay platforms?

• Methodological Answer :

• Assay-Specific Controls : For example, if cytotoxicity varies between MTT and ATP-based assays, verify membrane permeability using fluorescent probes (e.g., calcein-AM) .
• Orthogonal Techniques : Cross-check IC50 values with SPR (surface plasmon resonance) for target binding affinity .
• Statistical Frameworks : Use Bayesian meta-analysis to reconcile discrepancies, weighing assay sensitivity and false-positive rates .

Theoretical and Computational Frameworks

Q. What quantum mechanical models are suitable for predicting the compound’s reactivity?

• Methodological Answer :

• DFT Calculations : B3LYP/6-31G(d) basis sets reliably predict electrophilic sites (e.g., the 13-yl ester group’s susceptibility to hydrolysis) .
• Molecular Dynamics (MD) : Simulate solvent effects (e.g., water vs. DMSO) on conformational stability .
• Validation : Compare computed IR spectra with experimental data (e.g., NIST Chemistry WebBook standards) .

Experimental Design Tables

Parameter	Recommendation	Reference
Stereochemical Purity	Chiral HPLC (Chiralpak IA, 90:10 hexane:IPA)
Stability in PBS	≤24 hours at 25°C; use fresh preparations
Metabolic Sites	11-ethyl, 3-hydroxy, and ester groups

Key Citations

• Synthetic protocols:
• Solubility guidelines:
• Spectral validation:
• AI/ML integration: